Tert-butyl N-(3-methylbut-2-enyl)carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl N-(3-methylbut-2-enyl)carbamate, also known as TBC, is a carbamate insecticide that is widely used in agriculture. It is a white crystalline solid that is soluble in water and has a molecular weight of 209.29 g/mol. TBC was first synthesized in the 1960s and has since become one of the most important insecticides in use today.
Mechanism of Action
Tert-butyl N-(3-methylbut-2-enyl)carbamate works by inhibiting the activity of acetylcholinesterase, an enzyme that is essential for the proper functioning of the nervous system in insects. This leads to a buildup of acetylcholine, a neurotransmitter, which ultimately results in paralysis and death of the insect.
Biochemical and Physiological Effects:
Tert-butyl N-(3-methylbut-2-enyl)carbamate has been shown to have a number of biochemical and physiological effects on insects. These include inhibition of acetylcholinesterase activity, disruption of ion channels, and interference with the synthesis of chitin, a key component of the insect exoskeleton.
Advantages and Limitations for Lab Experiments
One advantage of using Tert-butyl N-(3-methylbut-2-enyl)carbamate in lab experiments is its effectiveness against a wide range of insect pests. It is also relatively easy to synthesize and purify. However, Tert-butyl N-(3-methylbut-2-enyl)carbamate can be toxic to humans if ingested or inhaled, and care should be taken when handling it.
Future Directions
There are several areas of research that could be pursued in the future related to Tert-butyl N-(3-methylbut-2-enyl)carbamate. One area of interest is the development of new formulations of Tert-butyl N-(3-methylbut-2-enyl)carbamate that are more effective against specific insect pests. Another area of research is the investigation of Tert-butyl N-(3-methylbut-2-enyl)carbamate's potential as a tool for studying the nervous system in insects. Finally, there is a need for further studies on the environmental impact of Tert-butyl N-(3-methylbut-2-enyl)carbamate and its potential effects on non-target organisms.
Synthesis Methods
Tert-butyl N-(3-methylbut-2-enyl)carbamate can be synthesized by reacting tert-butyl isocyanate with 3-methylbut-2-en-1-ol in the presence of a catalyst. The reaction yields Tert-butyl N-(3-methylbut-2-enyl)carbamate as the product, which can be purified by recrystallization.
Scientific Research Applications
Tert-butyl N-(3-methylbut-2-enyl)carbamate has been extensively studied for its insecticidal properties. It is effective against a wide range of insect pests, including aphids, whiteflies, and thrips. Research has also shown that Tert-butyl N-(3-methylbut-2-enyl)carbamate is less toxic to non-target organisms, such as bees and butterflies, compared to other insecticides.
properties
CAS RN |
144019-26-1 |
---|---|
Product Name |
Tert-butyl N-(3-methylbut-2-enyl)carbamate |
Molecular Formula |
C10H19NO2 |
Molecular Weight |
185.26 g/mol |
IUPAC Name |
tert-butyl N-(3-methylbut-2-enyl)carbamate |
InChI |
InChI=1S/C10H19NO2/c1-8(2)6-7-11-9(12)13-10(3,4)5/h6H,7H2,1-5H3,(H,11,12) |
InChI Key |
NKJLFEZJFNEWKA-UHFFFAOYSA-N |
SMILES |
CC(=CCNC(=O)OC(C)(C)C)C |
Canonical SMILES |
CC(=CCNC(=O)OC(C)(C)C)C |
synonyms |
Carbamic acid, (3-methyl-2-butenyl)-, 1,1-dimethylethyl ester (9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.